Cas no 61716-14-1 (2-Octanone, 7-hydroxy-7-methyl-5,6-bis(1-methylethyl)-)

• Product Name: 2-Octanone, 7-hydroxy-7-methyl-5,6-bis(1-methylethyl)-
• CAS No: 61716-14-1
• MF: C₁₅H₃₀O₂
• MW: 242.397505283356
• CID: 468715
• PubChem ID: 71392963
• Update Time: 2025-04-19

2-Octanone, 7-hydroxy-7-methyl-5,6-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 7-hydroxy-7-methyl-5,6-bis(1-methylethyl)-
• 7-hydroxy-7-methyl-5,6-di(propan-2-yl)octan-2-one
• 61716-14-1
• DTXSID10814751

• Inchi： 1S/C15H30O2/c1-10(2)13(9-8-12(5)16)14(11(3)4)15(6,7)17/h10-11,13-14,17H,8-9H2,1-7H3
• InChI Key： NKFBSNWCUBCCOM-UHFFFAOYSA-N
• SMILES： OC(C)(C)C(C(C)C)C(CCC(C)=O)C(C)C

Computed Properties

• Exact Mass: 242.2247
• Monoisotopic Mass: 242.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3